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Linoleic Acid: Foundational Characterization

Linoleic acid (LA) is an essential polyunsaturated omega-6 fatty acid. Its basic chemical and physical

properties are summarized in the table below [1].

Property Description

IUPAC Name (9Z,12Z)-Octadeca-9,12-dienoic acid [1]

Lipid Number C18:2 [1]

Chemical Formula C₁₈H₃₂O₂ [1]

Molar Mass 280.452 g·mol⁻¹ [1]

Physical State Colorless oil [1]

Melting Point ~ -12 °C to -5 °C [1]

Boiling Point ~ 229 °C at 16 mmHg [1]

Solubility Virtually insoluble in water; soluble in organic solvents [1]
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Physiological Role and Signaling Pathways

Linoleic acid is defined as an essential fatty acid because it is vital for health and must be obtained through

the diet [1] [2]. It serves as a precursor for the synthesis of other important biomolecules.

Metabolism to Arachidonic Acid: Through a series of elongation and desaturation reactions, the

body metabolizes linoleic acid into arachidonic acid (AA) [1].
Eicosanoid Production: Arachidonic acid is a precursor for a wide range of signaling molecules

called eicosanoids, including prostaglandins, leukotrienes, and thromboxanes [1]. These
compounds play critical roles in inflammation, immunity, and blood clotting.

Endocannabinoid Production: AA is also a precursor for endocannabinoids like anandamide (AEA),
which are involved in regulating neural and immune responses [1].

The diagram below illustrates the major metabolic and signaling pathways originating from linoleic acid.
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Dietary Sources and Health Considerations

Linoleic acid is abundant in various vegetable oils. The following table lists the typical percentage of linoleic

acid found in common dietary sources [1].

Source Approx. Linoleic Acid Content (% by weight)

Safflower Oil 72-78% [1]

Grape Seed Oil 70% [1]

Sunflower Oil 20.5% [1]

Soybean Oil 50.9% [1]

Corn Oil 51.9% [1]

Peanut Oil 19.6% [1]

Olive Oil 8.4% [1]

The role of linoleic acid in human health is complex and an active area of research. While it was historically

promoted for its ability to lower blood cholesterol, modern meta-analyses present conflicting conclusions

about its direct benefits for cardiovascular disease risk. Some research also points to its potential pro-

inflammatory effects and role as a promoter of cancer in animal studies, though data in humans is not

conclusive [2].

Lunatic Fringe (LFNG) in Notch Signaling

"Lunatic Fringe" (LFNG) is not an acid, but a glycosyltransferase enzyme that plays a critical role in

modulating the Notch signaling pathway, which is essential for cell differentiation and development [3] [4].
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Core Function: LFNG transfers a GlcNAc (N-acetylglucosamine) sugar molecule to O-fucose

residues on the Notch receptor. This modification fine-tunes the receptor's ability to be activated by its
ligands [3] [5].

Signaling Modulation: Depending on the context and cell type, LFNG can enhance Notch activation
by the ligand Delta-like (DLL1) and inhibit activation by the ligand Jagged (JAG1) [3] [4].

Biological Context: This precise regulation is vital in processes like embryonic development
(somitogenesis), T-cell differentiation, and the maintenance of neural stem cells in the adult

hippocampus [3] [4].

How to Proceed with Your Research on "Lunatoic Acid"

Given the lack of direct results, you may find the following steps helpful:

Verify the Terminology: Please double-check the spelling of "Lunatoic acid." A small typo can lead to

entirely different results.
Explore Related Fields: Consider if your research might be related to either linoleic acid or the

Lunatic Fringe protein, given their phonetic similarity.
Consult Specialized Databases: You could search for the term directly in highly specialized

scientific databases like SciFinder or Reaxys, which may contain information on novel or obscure
compounds not indexed by general web searches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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